Cas no 2209-25-8 (1,2-Hydrazinedicarbothioamide,N1,N2-bis(4-methylphenyl)-)

1,2-Hydrazinedicarbothioamide,N1,N2-bis(4-methylphenyl)- structure
2209-25-8 structure
Product Name:1,2-Hydrazinedicarbothioamide,N1,N2-bis(4-methylphenyl)-
CAS No:2209-25-8
MF:C16H18N4S2
MW:330.470920085907
CID:273034
PubChem ID:4268411
Update Time:2025-04-19

1,2-Hydrazinedicarbothioamide,N1,N2-bis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Hydrazinedicarbothioamide,N1,N2-bis(4-methylphenyl)-
    • 1-(4-methylphenyl)-3-[(4-methylphenyl)carbamothioylamino]thiourea
    • 1.6-Di-p-tolyl-dithiobiharnstoff
    • 1.6-Di-p-tolyl-dithiohydrazodicarbonamid
    • AC1N6ZLE
    • HMS3088G07
    • hydrazine-N,N'-dicarbothioic acid bis-(4-methyl-anilide)
    • Hydrazin-N,N'-bis-thiocarbonsaeure-di-p-toluidid
    • N.N'-Bis-p-tolylthiocarbamoyl-hydrazin
    • NSC42070
    • CHEMBL1871029
    • MLS002608359
    • NSC-42070
    • SMR001527108
    • 2209-25-8
    • DTXSID90401406
    • Inchi: 1S/C16H18N4S2/c1-11-3-7-13(8-4-11)17-15(21)19-20-16(22)18-14-9-5-12(2)6-10-14/h3-10H,1-2H3,(H2,17,19,21)(H2,18,20,22)
    • InChI Key: LBGSTDNBOJSFJU-UHFFFAOYSA-N
    • SMILES: S=C(NNC(NC1C=CC(C)=CC=1)=S)NC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 330.09754
  • Monoisotopic Mass: 330.097288
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.325
  • Boiling Point: 456.3°C at 760 mmHg
  • Flash Point: 229.7°C
  • Refractive Index: 1.744
  • PSA: 48.12
  • LogP: 4.41920
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